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Compound of Interest

Compound Name: Dnqgx

Cat. No.: B373922

This guide provides essential safety and logistical information for the proper handling and
disposal of DNQX (CAS Number: 2379-57-9) and its common salt form, DNQX disodium salt.
The procedures outlined are intended for researchers, scientists, and drug development
professionals to ensure safe laboratory practices.

Immediate Safety and Handling Precautions

DNQX is considered a hazardous substance and is toxic if swallowed, in contact with skin, or if
inhaled[1]. It is crucial to handle this compound with care in a controlled laboratory
environment.

General Handling:
e Ventilation: Always use DNQX in a well-ventilated area[?2].

o Personal Contact: Avoid all personal contact, including inhalation of dust[2]. Do not eat,
drink, or smoke when handling the product[1][2].

o PPE: Wear appropriate personal protective equipment (PPE), including safety glasses with
side shields, chemical-resistant gloves (such as nitrile or butyl rubber), and a lab coat or
overalls.

» Hand Washing: Always wash hands thoroughly with soap and water after handling.
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» Containers: Keep containers securely sealed when not in use and protect them from physical

damage.

Chemical and Safety Data Summary

The following tables summarize key quantitative data for DNQX and its disodium salt, providing

a quick reference for laboratory personnel.

Table 1: Physicochemical Properties

Property DNQX

] 6,7-Dinitroquinoxaline-2,3-
Chemical Name

DNQX Disodium Salt

6,7-Dinitroquinoxaline-2,3-

dione dione disodium salt
CAS Number 2379-57-9 2379-57-9
Molecular Weight 252.14 g/mol 296.10 g/mol
Appearance Solid Dark brown solid

| Solubility | DMSO: 5 mg/mLDMF: 12 mg/mL | Water: 100 mM (approx. 30 mg/mL) |

Table 2: Hazard and Safety Information

Hazard Information Recommendations and Precautions

Toxic if swallowed, in contact with skin,

Hazard Class

or inhaled. Combustible solid.

Safety glasses, chemical goggles, protective

Personal Protective Equipment (PPE) gloves (polychloroprene, nitrile rubber, butyl

rubber), lab coat/apron.

Store in original, tightly sealed containers in a

cool, dry, well-ventilated area away from

Storage

incompatible materials. Recommended storage

temperature: 2-8°C.
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| Spill Procedures | Minor Spills: Remove ignition sources. Use dry clean-up procedures to
avoid generating dust. Collect residue in a sealed, labeled container for disposal.Major Spills:
Alert personnel and emergency responders. Wear protective clothing. Prevent spillage from
entering drains or water courses. |

Step-by-Step Disposal Protocol

The recommended disposal method for DNQX is through a licensed waste management
authority. Do not dispose of DNQX in the sanitary sewer or regular trash.

Step 1: Waste Identification and Segregation

» Solid Waste: Collect any solid DNQX, contaminated materials (e.g., weigh boats,
contaminated gloves, wipes), and residues into a dedicated, sealed plastic bag or container.

» Liquid Waste: Collect solutions containing DNQX in a clearly labeled, sealed, and chemically
compatible waste container.

» Empty Containers: Empty containers may contain residual dust that can be an explosion
hazard if exposed to an ignition source. Decontaminate empty containers before disposal or
dispose of them as hazardous waste. Do not cut, drill, grind, or weld such containers.

Step 2: Labeling

o Clearly label all waste containers with "Hazardous Waste" and the full chemical name: "6,7-
Dinitroquinoxaline-2,3-dione (DNQX)".

 Include concentration and solvent information for liquid waste.
Step 3: Storage

o Store the sealed waste containers in a designated, secure hazardous waste accumulation
area.

o Ensure the storage area is cool, dry, and away from incompatible materials.

Step 4: Professional Disposal
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» Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste management contractor to arrange for pickup and disposal.

e The recommended disposal methods are incineration in a licensed facility (after mixing with
a suitable combustible material) or burial in a licensed landfill.

e Provide the waste contractor with the Safety Data Sheet (SDS) for DNQX.

DNQX Waste Management Workflow

The following diagram illustrates the decision-making process for the proper management and
disposal of DNQX waste in a laboratory setting.
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DNQX Waste Management Workflow
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Caption: Workflow for the safe disposal of DNQX waste.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b373922?utm_src=pdf-body-img
https://www.benchchem.com/product/b373922?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b373922?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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